![molecular formula C18H20N2O3S2 B2494829 Methyl 2-((4-oxo-3-(p-tolyl)-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)butanoate CAS No. 686771-86-8](/img/structure/B2494829.png)
Methyl 2-((4-oxo-3-(p-tolyl)-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)butanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The compound is synthesized through routes involving the starting materials such as 2-cyanomethylbenzoic acid and methyl 3-amino-4-thiophenecarbonate, leading to various substituted 4-oxo-3,4-dihydro-thieno[3,4-d]pyrimidines. These synthesis processes highlight the intricate steps required to produce the compound, showcasing the differences associated with the position of the sulfur atom in its structure (Zadorozhny, A., Turov, A., & Kovtunenko, V. A., 2010).
Molecular Structure Analysis
The molecular structure of related compounds has been determined through X-ray diffraction, revealing insights into the crystal and molecular structures. Such studies are crucial for understanding the compound's three-dimensional configuration and its implications on reactivity and interaction with other molecules (Wu, P., 2014).
Chemical Reactions and Properties
Investigations into the compound's chemical reactions include quantum chemical calculations to understand its reactivity. These studies shed light on the mechanism of ipso-substitution in related thieno[2,3-d]pyrimidin-4-ones and the effects of various substituents on the compound's reactivity and potential biological activity (Mamarahmonov, M. K., et al., 2014).
Physical Properties Analysis
The physical properties of compounds structurally similar to Methyl 2-((4-oxo-3-(p-tolyl)-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)butanoate, such as solubility, melting point, and crystal structure, are analyzed to understand better how these characteristics influence their application in various scientific fields (Hartung, J., et al., 2003).
Chemical Properties Analysis
The chemical properties, including reactivity with other compounds and stability under different conditions, are crucial for determining the compound's suitability for specific applications. Studies involving reactions with amino-heterocycles and the synthesis of pyrimidin-4-one derivatives provide a foundation for understanding these aspects (Kanno, H., et al., 1991).
Mechanism of Action
Target of Action
Similar compounds with a pyridopyrimidine moiety have been known to inhibit dihydrofolate reductase (dhfr) with high affinity .
Mode of Action
Methyl 2-((4-oxo-3-(p-tolyl)-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)butanoate, like other pyridopyrimidine drugs, may interact with its target by binding to the active site, thereby inhibiting the function of the enzyme . This interaction can lead to changes in the normal functioning of the cell, potentially leading to cell death .
Biochemical Pathways
If it acts similarly to other pyridopyrimidine drugs, it may inhibit the reduction of dihydrofolate to tetrahydrofolate, which is essential for the synthesis of pyrimidine and purine . This could potentially stop the synthesis of RNA and DNA, leading to cell death .
Result of Action
If it acts similarly to other pyridopyrimidine drugs, it may lead to the death of cells due to the inhibition of rna and dna synthesis .
properties
IUPAC Name |
methyl 2-[[3-(4-methylphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]butanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3S2/c1-4-14(17(22)23-3)25-18-19-13-9-10-24-15(13)16(21)20(18)12-7-5-11(2)6-8-12/h5-8,14H,4,9-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKTHZNIOCQUFCN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)OC)SC1=NC2=C(C(=O)N1C3=CC=C(C=C3)C)SCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.